Cas no 2048-69-3 (1-(3-phenyl-5-isoxazolyl)-1-ethanone)

1-(3-phenyl-5-isoxazolyl)-1-ethanone structure

2048-69-3 structure

Product Name:1-(3-phenyl-5-isoxazolyl)-1-ethanone

CAS No:2048-69-3

MF:C₁₁H₉NO₂

MW:187.194662809372

MDL:MFCD00100033

CID:284981

PubChem ID:2735264

Update Time:2025-04-19

1-(3-phenyl-5-isoxazolyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(3-Phenylisoxazol-5-yl)ethanone
- 1-(3-Phenyl-5-isoxazolyl)-1-ethanone
- 3-PHENYL-5-ACETYL ISOXAZOLE
- Ethanone,1-(3-phenyl-5-isoxazolyl)-
- 1-(3-phenyl-1,2-oxazol-5-yl)ethanone
- 2048-69-3
- SCHEMBL4805
- AKOS005069769
- A879601
- 1-(3-phenyl-isoxazol-5-yl)-ethanone
- 1M-562S
- 1-(3-phenyl-1,2-oxazol-5-yl)ethan-1-one
- Ethanone, 1-(3-phenyl-5-isoxazolyl)-
- SOHVRTPQGGXAQS-UHFFFAOYSA-N
- 1-(3-phenylisoxazol-5-yl)ethan-1-one
- EN300-249043
- FT-0619933
- AM20030308
- CAA04869
- MFCD00100033
- J-503173
- Maybridge1_008643
- CS-0215451
- Z1201619082
- DTXSID50370649
- 5-acetyl-3-phenylisoxazole
- HMS566A19
- 1-(3-phenyl-1, 2-oxazol-5-yl)ethanone
- 1-(3-Phenylisoxazol-5yl)ethanone
- G29886
- 1-(3-phenyl-5-isoxazolyl)-1-ethanone
- MDL： MFCD00100033
- Inchi： 1S/C11H9NO2/c1-8(13)11-7-10(12-14-11)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： SOHVRTPQGGXAQS-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=CC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 187.06300
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Melting Point: 107-108,5°C
PSA: 43.10000
LogP: 2.54420

1-(3-phenyl-5-isoxazolyl)-1-ethanone Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R36/37/38

1-(3-phenyl-5-isoxazolyl)-1-ethanone Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-phenyl-5-isoxazolyl)-1-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	217683-250mg	1-(3-Phenylisoxazol-5-yl)ethanone	2048-69-3	95%	250mg	￡134.00	2022-02-28
Fluorochem	217683-1g	1-(3-Phenylisoxazol-5-yl)ethanone	2048-69-3	95%	1g	￡372.00	2022-02-28
TRC	P322335-50mg	1-(3-phenyl-5-isoxazolyl)-1-ethanone	2048-69-3		50mg	$ 50.00	2022-06-02
TRC	P322335-100mg	1-(3-phenyl-5-isoxazolyl)-1-ethanone	2048-69-3		100mg	$ 70.00	2022-06-02
TRC	P322335-500mg	1-(3-phenyl-5-isoxazolyl)-1-ethanone	2048-69-3		500mg	$ 295.00	2022-06-02
Chemenu	CM128077-1g	1-(3-phenylisoxazol-5-yl)ethan-1-one	2048-69-3	95%	1g	$296	2021-08-05
Apollo Scientific	OR1267-500mg	1-(3-Phenylisoxazol-5yl)ethanone	2048-69-3		500mg	£24.00	2025-02-19
Chemenu	CM128077-1g	1-(3-phenylisoxazol-5-yl)ethan-1-one	2048-69-3	95%+	1g	$252	2023-03-07
abcr	AB158649-1 g	1-(3-Phenyl-5-isoxazolyl)-1-ethanone; 95%	2048-69-3		1g	€282.50	2023-06-23
Enamine	EN300-249043-0.05g	1-(3-phenyl-1,2-oxazol-5-yl)ethan-1-one	2048-69-3	95.0%	0.05g	$28.0	2025-03-21

1-(3-phenyl-5-isoxazolyl)-1-ethanone Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:2048-69-3)1-(3-phenyl-5-isoxazolyl)-1-ethanone

Order Number:A879601

Stock Status:in Stock

Quantity:10g/5g/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 10:01

Price ($):622.0/421.0/167.0

Email:sales@amadischem.com

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